Cas no 1029593-01-8 ((3-Bromophenyl)(cyclopentyl)methanamine)

• Product Name: (3-Bromophenyl)(cyclopentyl)methanamine
• CAS No: 1029593-01-8
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 4935227
• Update Time: 2025-10-28

(3-Bromophenyl)(cyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(cyclopentyl)methanamine
• 1-(3-bromophenyl)-1-cyclopentylmethanamine
• (3-bromophenyl)-cyclopentylmethanamine

• Inchi： 1S/C12H16BrN/c13-11-7-3-6-10(8-11)12(14)9-4-1-2-5-9/h3,6-9,12H,1-2,4-5,14H2
• InChI Key： GMSOAUJJXLZSGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (3-Bromophenyl)(cyclopentyl)methanamine

Exploring (3-Bromophenyl)(cyclopentyl)methanamine (CAS No. 1029593-01-8): Properties, Applications, and Market Insights

(3-Bromophenyl)(cyclopentyl)methanamine (CAS No. 1029593-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and cyclopentyl functional groups, serves as a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of (3-Bromophenyl)(cyclopentyl)methanamine features a bromine atom attached to a phenyl ring, which is further linked to a cyclopentyl group via a methanamine bridge. This arrangement imparts distinct chemical properties, such as moderate polarity and stability under standard conditions. The presence of the bromine substituent enhances its reactivity in cross-coupling reactions, making it a versatile building block in organic synthesis.

One of the most notable applications of CAS 1029593-01-8 is in the development of novel pharmaceutical compounds. Its structural motifs are commonly found in molecules targeting central nervous system (CNS) disorders, such as antidepressants and anxiolytics. Recent studies have explored its potential as a precursor for dopamine receptor modulators, a hot topic in neuroscience research. Additionally, its cyclopentyl moiety is often utilized to improve the pharmacokinetic profiles of drug candidates.

In material science, (3-Bromophenyl)(cyclopentyl)methanamine has shown promise in the synthesis of advanced polymers and liquid crystals. The bromine atom can act as a reactive site for further functionalization, enabling the creation of tailored materials with specific optical or electronic properties. This aligns with the growing demand for high-performance materials in industries like electronics and renewable energy.

The market for CAS 1029593-01-8 has seen steady growth, driven by its expanding applications in both pharmaceuticals and specialty chemicals. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, addressing the needs of research laboratories and industrial-scale production. Recent trends indicate a surge in demand for custom synthesis services involving this compound, particularly in regions with robust pharmaceutical R&D sectors.

From an environmental and safety perspective, (3-Bromophenyl)(cyclopentyl)methanamine requires standard handling precautions typical of organic compounds. Proper storage conditions, such as protection from light and moisture, are recommended to maintain its stability. Researchers often inquire about its solubility profile and compatibility with common reagents, which are critical for experimental design.

Looking ahead, the future of 1029593-01-8 appears promising, with ongoing investigations into its utility in green chemistry applications and catalysis. Its structural versatility makes it a candidate for developing more sustainable synthetic methodologies, a key focus area in modern chemical research. As the scientific community continues to explore its potential, (3-Bromophenyl)(cyclopentyl)methanamine is poised to remain a compound of significant interest across multiple disciplines.